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Compound of Interest

Compound Name: Ethyl 2-acetylheptanoate

Cat. No.: B1293883

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-acetylheptanoate, with the CAS number 24317-94-0, is an organic compound
classified as a [3-keto ester. It is the ethyl ester of 2-acetylheptanoic acid. This compound is
primarily recognized for its characteristic fruity aroma, which has led to its application in the
flavor and fragrance industries.[1] Beyond its sensory properties, its chemical structure as a 3-
keto ester makes it a potentially useful intermediate in various organic syntheses, including the
development of more complex molecules for the pharmaceutical and agrochemical sectors.[1]
This technical guide provides a comprehensive overview of the known properties, synthesis,
and potential applications of ethyl 2-acetylheptanoate, with a focus on data relevant to
research and development.

Physicochemical Properties

The following tables summarize the key physicochemical properties of ethyl 2-
acetylheptanoate. It is important to note that while some of these properties have been
determined experimentally, others are estimated based on computational models.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C11H2003 [2]

Molecular Weight 200.27 g/mol [2]
Colorless to pale yellow

Appearance o [11[3]
liquid/oil

Odor Fruity [1]

. . 239.00 to 241.00 °C @ 760

Boiling Point [3114]
mmHg117 °C @ 10 mmHg

Flash Point 95.5 °C (203.9 °F) [3]

Density 0.94 g/cm?3 [3]

Refractive Index 1.4290-1.4320 [3]

Table 2: Solubility and Partition Coefficient
Property Value Source(s)

Water Solubility

601.2 mg/L @ 25 °C

(estimated)

[5]

Solubility in Organic Solvents

Soluble in alcohol, slightly
soluble in chloroform

[3][5]

logP (o/w)

2.759 (estimated)

[5]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of ethyl 2-

acetylheptanoate. While detailed spectra are best sourced from dedicated databases, the

following provides an overview of available information.

e Mass Spectrometry (MS): The NIST WebBook provides the mass spectrum (electron

ionization) for heptanoic acid, 2-acetyl-, ethyl ester.[2]
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« Infrared (IR) Spectroscopy: IR spectra are available, including FTIR (capillary cell: neat) and
vapor phase IR.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR data are
available in various databases and are essential for structural elucidation.

Synthesis and Experimental Protocols

Ethyl 2-acetylheptanoate can be synthesized through several methods, with the most
common being the esterification of 2-acetylheptanoic acid with ethanol.[1] Biocatalytic methods
using lipases have also been explored as a more environmentally friendly alternative.[1]

A general and widely applicable method for the synthesis of similar esters is the Fischer-Speier
esterification. Below is a representative experimental protocol adapted from the synthesis of
ethyl heptanoate, which can be modified for the synthesis of ethyl 2-acetylheptanoate.

Representative Experimental Protocol: Fischer-Speier Esterification

Materials:

2-Acetylheptanoic acid

o Anhydrous ethanol (3-5 molar excess)

o Concentrated sulfuric acid (catalytic amount, ~1-2% by mass of the carboxylic acid)
o Saturated sodium bicarbonate solution

o Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Diethyl ether (for extraction)

» Boiling chips

Equipment:
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Round-bottom flask

Reflux condenser

Heating mantle or oil bath
Separatory funnel

Erlenmeyer flask

Rotary evaporator (optional)
Distillation apparatus (for purification)
Procedure:

Reaction Setup: In a dry round-bottom flask, combine 2-acetylheptanoic acid with a 3 to 5-
fold molar excess of anhydrous ethanol. Add a few boiling chips to ensure smooth boiling.

Catalyst Addition: While stirring the mixture, slowly and carefully add a catalytic amount of
concentrated sulfuric acid.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle or oil bath. The reaction is typically refluxed for 2-4 hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel.

Washing:
o Wash the mixture with water to remove the excess ethanol and some of the sulfuric acid.

o Neutralize the remaining acid by carefully washing with a saturated sodium bicarbonate
solution until the effervescence of CO:z ceases. Vent the separatory funnel frequently to
release pressure.

o Wash the organic layer with brine to help break any emulsions and remove residual water.
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» Drying: Separate the organic layer and dry it over an anhydrous drying agent like
magnesium sulfate or sodium sulfate.

« |solation: Filter or decant the dried organic solution into a pre-weighed flask. Remove the
solvent (diethyl ether and any remaining ethanol) under reduced pressure using a rotary
evaporator to yield the crude ethyl 2-acetylheptanoate.

 Purification: The crude product can be purified by vacuum distillation.

Chemical Reactivity and Potential Applications

As a (3-keto ester, ethyl 2-acetylheptanoate can undergo a variety of chemical reactions,
making it a versatile intermediate in organic synthesis.

Key Chemical Reactions:

» Hydrolysis: Under acidic or basic conditions, the ester can be hydrolyzed back to 2-
acetylheptanoic acid and ethanol.[1]

o Transesterification: Reaction with other alcohols in the presence of a catalyst can produce
different esters of 2-acetylheptanoic acid.[1]

o Decarboxylation: Heating, particularly in the presence of acid or base, can lead to
decarboxylation to form 2-nonanone.[1]

» Alkylation/Acylation at the a-carbon: The methylene group between the two carbonyls is
acidic and can be deprotonated by a suitable base, allowing for alkylation or acylation at this
position.

Applications:

o Flavor and Fragrance: Its primary commercial use is as a flavoring agent in food products
and as a fragrance component in perfumes and cosmetics.[1]

o Chemical Intermediate: It serves as a building block in the synthesis of more complex
organic molecules for potential use in the pharmaceutical and agrochemical industries.[1]
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Caption: A workflow diagram for the synthesis of Ethyl 2-acetylheptanoate.
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Caption: Key chemical reactions of Ethyl 2-acetylheptanoate.

Biological Activity and Signaling Pathways

A comprehensive literature search did not reveal any specific studies detailing the biological
signaling pathways directly modulated by ethyl 2-acetylheptanoate. Its primary biological
relevance appears to be its role as a sensory compound (flavor and aroma). While it is used as
an intermediate in the synthesis of pharmaceuticals, there is no publicly available information to
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suggest that the molecule itself has significant direct biological activity or is a modulator of
specific cellular pathways. Research in this area is lacking.

Safety and Toxicity

The available safety data for ethyl 2-acetylheptanoate is limited. It is generally considered to
have low acute toxicity.

Table 3: Safety and Toxicity Profile

Endpoint Information Source(s)

Not classified as hazardous
GHS Classification according to GHS criteria in

many reports.

Not determined for this specific
o compound. Related
Oral Toxicity [6]
compounds have low acute

oral toxicity.

Not determined for this specific
o compound. Related
Dermal Toxicity [6]
compounds have low acute

dermal toxicity.

Inhalation Toxicity Not determined. [6]

Esters can be potential skin
Irritation and eye irritants upon direct [2]

contact.

It is important to handle ethyl 2-acetylheptanoate in a well-ventilated area and to use
appropriate personal protective equipment (PPE), including gloves and safety glasses, to avoid
direct contact. For detailed handling and safety information, it is recommended to consult the
Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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Ethyl 2-acetylheptanoate is a 3-keto ester with established applications in the flavor and
fragrance industries. Its physicochemical properties are reasonably well-documented, although
some data points are based on estimations. The synthetic routes are straightforward, with
Fischer-Speier esterification being a common method. The reactivity of the compound,
particularly at the a-carbon, makes it a potentially valuable intermediate for organic synthesis in
the fields of drug discovery and materials science. However, there is a notable gap in the
scientific literature regarding its specific biological activities and signaling pathways, as well as
detailed toxicological data. Further research in these areas would be beneficial to fully
elucidate the potential of this molecule beyond its current applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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